(3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-3-yl)methanone
Description
(3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-3-yl)methanone is a chemical compound that belongs to the class of isoquinolines. This compound has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives have captured the interest of researchers due to their potential as biologically active compounds. In the context of drug discovery, 2-(thiophene-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline exhibits several pharmacological properties:
- Anticancer Activity : Some thiophene-based molecules demonstrate anticancer effects . Researchers are exploring the potential of this compound as an antitumor agent.
- Anti-Inflammatory Properties : The thiophene ring system has been associated with anti-inflammatory activity . Investigating its role in modulating inflammatory pathways could lead to novel drug candidates.
- Antimicrobial Effects : Thiophene derivatives have shown promise as antimicrobial agents . Further studies could explore the specific mechanisms and applications.
Corrosion Inhibition
Thiophene derivatives find applications in industrial chemistry, particularly as corrosion inhibitors . Their ability to protect metal surfaces from corrosion makes them valuable in various sectors.
Synthetic Chemistry
- Gewald Reaction : The Gewald reaction is a significant method for synthesizing thiophene derivatives. It involves the condensation of sulfur, α-methylene carbonyl compounds, and α-cyano esters to form aminothiophenes .
- Paal–Knorr Reaction : Another important synthetic route, the Paal–Knorr reaction, allows the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P~4~S~10~) to yield thiophenes .
Antioxidant Activity
Among evaluated compounds, 2-(2-cyanoacetamido)-4,5-dimethylthiophene-3-carboxamide demonstrated high antioxidant activity . Understanding its mechanisms and potential applications could be valuable.
properties
IUPAC Name |
3,4-dihydro-1H-isoquinolin-2-yl(thiophen-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NOS/c16-14(13-6-8-17-10-13)15-7-5-11-3-1-2-4-12(11)9-15/h1-4,6,8,10H,5,7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGWAVQJNEKPARF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-3-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-Dimethyl-4-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidine-1-carbonyl]benzenesulfonamide](/img/structure/B2578938.png)
![Ethyl 4-[4-[[4-bromo-2-(2-chlorobenzoyl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate](/img/structure/B2578941.png)
![N~4~-(4-methoxyphenyl)-1-phenyl-N~6~-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2578948.png)
![N-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]-1H-pyrazole-3-carboxamide](/img/structure/B2578949.png)
![8-(3-(4-(3-chlorophenyl)piperazin-1-yl)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2578950.png)
![2-[2-[(1-Cyano-1-cyclopropylethyl)amino]-2-oxoethyl]sulfanyl-N-phenylacetamide](/img/structure/B2578955.png)
